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Compound of Interest

Compound Name: Butyl methyl propanedioate

Cat. No.: B15439663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tert-butyl methyl malonate is a valuable reagent in organic synthesis, frequently employed in

the creation of complex molecular architectures essential for pharmaceutical development and

other chemical industries. As with any chemical substance, a thorough understanding of its

hazard profile and safety protocols is paramount for ensuring the well-being of laboratory

personnel and the integrity of research. This technical guide provides a comprehensive

overview of the safety data for tert-butyl methyl malonate, consolidating available information to

facilitate safe handling and use.

Physicochemical and Hazard Identification
A clear understanding of the physical and chemical properties of a substance is the foundation

of a robust safety assessment. Tert-butyl methyl malonate is a combustible liquid with a distinct

set of characteristics that inform its handling and storage requirements.
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Property Value Citation

Molecular Formula C8H14O4 [1][2][3]

Molecular Weight 174.2 g/mol [1][3]

CAS Number 42726-73-8 [1]

Appearance Colorless liquid [2]

Density
Approximately 1.030 g/mL at

25°C
[1]

Boiling Point 80°C at 11 mmHg

Flash Point 79°C / 174.2°F (closed cup) [1]

Refractive Index n20/D 1.415

Solubility

Soluble in anhydrous alcohol

and organic solvents like

ethers. Information on water

solubility is not readily

available.

[2]

Stability

Stable under normal

conditions. Material may

darken in color during storage.

[1]

GHS Hazard Classification and Precautionary
Statements
Tert-butyl methyl malonate is classified as a hazardous chemical under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its combustibility and its irritant properties.
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Hazard Class Category Hazard Statement Citation

Flammable Liquids 4
H227: Combustible

liquid
[1]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[3][4]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[3][4]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[3]

The following diagram illustrates the logical relationship between the hazards associated with

tert-butyl methyl malonate.

tert-Butyl Methyl Malonate

Primary Hazards

C8H14O4

Combustible Liquid
(H227)

Skin Irritant
(H315)

Eye Irritant
(H319)

Respiratory Irritant
(H335)
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Hazard Profile of Tert-butyl Methyl Malonate

Toxicological Data: A Noteworthy Gap
A critical aspect of this technical guide is to highlight the current limitations in the available

toxicological data for tert-butyl methyl malonate. Safety Data Sheets explicitly state that no

acute toxicity information is available for this product and that the toxicological properties have

not been fully investigated.[1] This signifies a lack of comprehensive experimental studies on

parameters such as:

Acute oral, dermal, and inhalation toxicity (LD50/LC50)

Chronic toxicity

Carcinogenicity

Mutagenicity

Teratogenicity

Reproductive toxicity

This absence of data underscores the importance of handling tert-butyl methyl malonate with a

high degree of caution, assuming a higher level of risk until more definitive toxicological studies

are conducted and published.

Safe Handling and Experimental Protocols
Given the known hazards and the gaps in toxicological data, a conservative approach to

handling is essential. The following workflow outlines the key steps for the safe use of tert-butyl

methyl malonate in a laboratory setting.
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1. Pre-Experiment Planning

2. Handling and Use

3. Storage

4. Waste Disposal

Conduct Risk Assessment

Select Appropriate PPE

Review Safety Data Sheet (SDS)

Work in a Well-Ventilated Area
(Fume Hood)

Avoid Ignition Sources

Practice Good Personal Hygiene

Store in a Cool, Dry,
Well-Ventilated Place

Keep Container Tightly Closed

Store Away from
Strong Oxidizing Agents

Dispose of Contents/Container to an
Approved Waste Disposal Plant
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Safe Handling Workflow for Tert-butyl Methyl Malonate
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Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are non-negotiable when handling tert-butyl methyl

malonate.

Protection Type Recommended PPE Citation

Eye/Face

Safety glasses with side-

shields or goggles. Face shield

where splashing is possible.

[1][4]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and other protective clothing

as needed to prevent skin

contact.

[1][4]

Respiratory

Use in a well-ventilated area. If

vapors or mists are generated,

a NIOSH-approved respirator

may be necessary.

[1]

Engineering Controls
Ventilation: Always handle tert-butyl methyl malonate in a chemical fume hood to minimize

inhalation exposure.[1]

Fire Safety: Keep away from open flames, hot surfaces, and other sources of ignition.[1] Use

of explosion-proof electrical equipment is recommended.[4]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Protocol Citation

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[1]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing and shoes. Seek

medical attention if irritation

persists.

[1][4]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek medical attention.

[1][4]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Seek medical

attention.

[1]

Spillage and Disposal
Spill Response: In case of a spill, remove all sources of ignition.[1] Absorb the spill with an

inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.

[1] Ensure adequate ventilation.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations. Do not allow the product to enter drains.

Conclusion
Tert-butyl methyl malonate is a valuable synthetic tool, but its use demands a comprehensive

understanding of its associated hazards. While it is classified as a combustible liquid and an
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irritant to the skin, eyes, and respiratory tract, the most significant safety consideration is the

lack of detailed toxicological data. This necessitates a cautious and proactive approach to

safety, emphasizing the consistent use of appropriate personal protective equipment, robust

engineering controls, and strict adherence to safe handling protocols. By integrating the

information in this guide into their laboratory safety practices, researchers can mitigate risks

and ensure a safe environment for scientific discovery and innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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